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Compound of Interest

Compound Name: Ethyl 4-methoxybenzoate

Cat. No.: B166137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ethyl 4-
methoxybenzoate (also known as ethyl p-anisate) in organic solvents. Due to a lack of

extensive published quantitative data on the solubility of ethyl 4-methoxybenzoate in a wide

range of organic solvents, this document focuses on providing qualitative solubility information,

its physicochemical properties, and a detailed experimental protocol for determining its

solubility. This guide is intended to be a valuable resource for researchers and professionals

working with this compound in various applications, including drug development, formulation,

and chemical synthesis.

Physicochemical Properties of Ethyl 4-
Methoxybenzoate
A thorough understanding of the physicochemical properties of ethyl 4-methoxybenzoate is

essential for predicting its solubility behavior.
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Property Value Reference

Molecular Formula C₁₀H₁₂O₃ [1][2]

Molecular Weight 180.20 g/mol [1][2]

CAS Number 94-30-4 [2][3]

Appearance Colorless to pale yellow liquid [2]

Melting Point 7-8 °C [3]

Boiling Point 263 °C (at 760 mmHg) [2]

Density 1.103 g/mL at 25 °C [2]

Water Solubility
Estimated at 489.9 mg/L at 25

°C
[4]

LogP (o/w) 2.801 (estimated) [4]

Solubility Profile
Qualitative Solubility in Organic Solvents
Ethyl 4-methoxybenzoate is generally described as being soluble in most common organic

solvents and oils, while it is insoluble in water.[1][5] It is also reported to be miscible with

ethanol at room temperature.[1][5] Based on the principle of "like dissolves like," its solubility is

expected to be higher in solvents with similar polarity. As an ester with both polar (ester and

methoxy groups) and non-polar (benzene ring and ethyl group) characteristics, it is anticipated

to be soluble in a range of solvents including alcohols, ethers, esters, ketones, and chlorinated

solvents.

Quantitative Solubility Data
A comprehensive search of scientific literature and chemical databases did not yield specific

quantitative solubility data (e.g., in g/100 mL or mole fraction at various temperatures) for ethyl
4-methoxybenzoate in a diverse range of organic solvents. The only quantitative value found

was an estimated solubility in water.
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Solvent Temperature (°C) Solubility Reference

Water 25
489.9 mg/L

(estimated)
[4]

The lack of readily available data highlights the need for experimental determination of the

solubility of ethyl 4-methoxybenzoate in solvents relevant to specific applications.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of

ethyl 4-methoxybenzoate in an organic solvent using the isothermal shake-flask method

followed by gravimetric analysis. This protocol is adapted from established methods for similar

organic compounds.

Materials
Ethyl 4-methoxybenzoate (high purity, >99%)

Selected organic solvent (analytical grade)

Shaker water bath or incubator shaker with temperature control

Analytical balance (readable to ±0.1 mg)

Glass vials with screw caps

Syringe filters (chemically compatible with the solvent, e.g., PTFE)

Syringes

Pipettes

Oven

Experimental Procedure
Preparation of Saturated Solutions:
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Add an excess amount of ethyl 4-methoxybenzoate to a series of glass vials.

Add a known volume or mass of the selected organic solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a shaker water bath set to the desired constant temperature.

Agitate the vials for a predetermined period (e.g., 24, 48, or 72 hours) to ensure that

equilibrium is reached. The time to reach equilibrium should be determined by preliminary

experiments where the concentration of the solute in the solution is measured at different

time points until it remains constant.

Sample Withdrawal and Filtration:

Once equilibrium is achieved, stop the agitation and allow the vials to stand undisturbed in

the water bath for at least 2 hours to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-heated or pre-cooled syringe to the experimental temperature.

Immediately filter the solution through a syringe filter into a pre-weighed, clean, and dry

vial. This step is crucial to remove any undissolved microparticles.

Gravimetric Analysis:

Weigh the vial containing the filtered saturated solution to determine the mass of the

solution.

Place the vial in an oven at a temperature sufficient to evaporate the solvent completely

without causing degradation of the ethyl 4-methoxybenzoate (a temperature below its

boiling point is recommended, e.g., 60-80 °C).

Periodically remove the vial from the oven and weigh it until a constant mass is achieved,

indicating that all the solvent has evaporated.
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Calculation of Solubility:

The mass of the dissolved ethyl 4-methoxybenzoate is the final constant mass of the vial

minus the initial mass of the empty vial.

The mass of the solvent is the mass of the saturated solution minus the mass of the

dissolved ethyl 4-methoxybenzoate.

The solubility can then be expressed in various units, such as grams of solute per 100

grams of solvent ( g/100g ), grams of solute per 100 mL of solvent (g/100mL), or mole

fraction (χ).

Mole Fraction Calculation:

χ = (moles of solute) / (moles of solute + moles of solvent)

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental determination of ethyl 4-
methoxybenzoate solubility.
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Preparation of Mixture
(Excess Solute + Solvent)

Equilibration
(Constant Temperature Shaking)

Phase Separation
(Settling of Excess Solute)

Sampling & Filtration
(Syringe with Filter)

Gravimetric Analysis
(Solvent Evaporation)

Data Analysis
(Solubility Calculation)

Click to download full resolution via product page

Caption: Workflow for the determination of ethyl 4-methoxybenzoate solubility.

Logical Relationship of Solubility Factors
The solubility of ethyl 4-methoxybenzoate is influenced by several interrelated factors.
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Caption: Factors influencing the solubility of ethyl 4-methoxybenzoate.

Conclusion
While ethyl 4-methoxybenzoate is widely recognized as being soluble in a variety of organic

solvents, a comprehensive set of quantitative solubility data is not readily available in the public

domain. This technical guide has summarized the known qualitative solubility information and

physicochemical properties. Furthermore, a detailed and adaptable experimental protocol for

the accurate determination of its solubility has been provided. The presented workflow and

logical diagrams offer a clear visual representation of the experimental process and the factors

governing solubility. It is recommended that researchers and formulation scientists perform

experimental solubility studies in their specific solvent systems of interest to obtain the precise

quantitative data necessary for their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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